Cas no 95596-42-2 (7-Tetradecanethiol)

• Product Name: 7-Tetradecanethiol
• CAS No: 95596-42-2
• MF: C₁₄H₃₀S
• MW: 230.453003406525
• CID: 734952
• PubChem ID: 13685349
• Update Time: 2025-04-19

7-Tetradecanethiol Chemical and Physical Properties

Names and Identifiers

• 7-Tetradecanethiol
• tetradecane-7-thiol
• 95596-42-2
• SCHEMBL9543091
• DTXSID80546719

• Inchi： 1S/C14H30S/c1-3-5-7-9-11-13-14(15)12-10-8-6-4-2/h14-15H,3-13H2,1-2H3
• InChI Key： OOZDGROCMUHBCK-UHFFFAOYSA-N
• SMILES： SC(CCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 230.20682213g/mol
• Monoisotopic Mass: 230.20682213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 1Ų